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Compound of Interest |

Octadecanamide, N,N'-1,2-
Compound Name:
ethanediylbis[12-hydroxy-

CAS No.: 123-26-2

\ J

CAS Number: 123-26-2 Common Synonyms: N,N'-Ethylenebis(12-hydroxystearamide); EBH,;
Ethylenebis-12-hydroxystearamide.

Executive Summary

As a Senior Application Scientist, | often encounter this compound as a rheology modifier, slip
agent, or internal lubricant in polymer processing and drug formulation. While
Octadecanamide, N,N'-1,2-ethanediylbis[12-hydroxy- is generally classified as low-hazard,
its disposal requires specific attention to physical form (dust explosion risks) and aquatic
toxicity.

This guide provides a self-validating protocol for disposal, moving beyond simple SDS
summaries to operational laboratory workflows.

Part 1: Chemical Profile & Hazard Identification

Before disposal, you must validate the waste stream properties.[1] This compound is a high-
melting wax that is insoluble in water but soluble in hot organic solvents.
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Operational Implication

Physical State

Solid (Powder, Beads,

Dust Hazard: Finely dispersed

powder can form explosive

Granules) mixtures in air (St 1/St 2
Class).[2]
Solidifies rapidly in drains;
Melting Point ~140-145 °C NEVER pour down the sink
even if molten.
- Insoluble in water; Soluble in Aqueous washing is ineffective
Solubility

hot xylene, ethanol, DMF.

without surfactants/solvents.

GHS Classification

Aquatic Chronic 3 (H412); Skin
Sens. 1B (H317)

Do not release to environment.
Treat as chemical waste, not

general trash.

RCRA Status (US)

Non-listed (Not P or U listed).

Generator must characterize.
Typically non-hazardous

unless mixed with solvents.

Part 2: Critical Safety Protocols (Pre-Disposal)

1.

Dust Explosion Prevention

Mechanism: Like many organic amides, the dust has a deflagration index (

) > 0. Static discharge from plastic waste bags can ignite a dust cloud.

Protocol: When transferring large quantities (>1 kg) of powder to waste drums, ground the

drum and use antistatic liners. Avoid rapid dumping that generates a cloud.

. Personal Protective Equipment (PPE)

Respiratory: N95/P2 particulate respirator is mandatory if handling powder to prevent

inhalation and sensitization (H317).

Skin: Nitrile gloves are sufficient.
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Part 3: Disposal Workflow (Decision Logic)

Use the following logic gate to determine the correct waste stream.

Waste Generation: CAS 123-26-2

What is the physical form?

Dry Solid \Solution/Slurry

Pure Solid
(Powder/Beads)

Stream A: Solid Chemical Waste Solvent Type?
(Incineration Preferred) ype:

Contains Halogens [Flammables

Liquid Mixture

Halogenated Solvent Non-Halogenated Solvent Aqueous/Rinsate
(DCM, Chloroform) (Ethanol, Toluene) (Suspension)

Stream B: Halogenated Waste Stream C: Non-Halogenated Waste Stream D: Aqueous Chemical Waste
(High Temp Incineration) (Fuel Blending/Incineration) (Precipitation/Filtration)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Octadecanamide, N,N'-1,2-
ethanediylbis[12-hydroxy- waste streams.

Part 4: Detailed Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Spilled Material)
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Best Practice: High-temperature incineration.
Container Selection: Use a wide-mouth HDPE jar or a fiber drum with a liner.

Labeling: Label as "Non-Regulated Chemical Waste" (if in US and not mixed with hazardous
substances) or "Hazardous Waste" (if adhering to strict internal EHS policies due to H412).

o Text: "Solid Waste: N,N'-Ethylenebis(12-hydroxystearamide). Dust Hazard."
Spill Cleanup:

o Do not dry sweep vigorously (dust risk).

o Dampen the spill slightly with water or a dust suppressant.

o Scoop into the container using non-sparking tools.

Final Disposal: Ship to a licensed incinerator. While sanitary landfill is legally permissible in
some jurisdictions due to insolubility, incineration ensures complete destruction of the
organic amide structure.

Protocol B: Solvent Mixtures (Reaction Mother Liquors)

Context: The amide is often dissolved in hot toluene, xylene, or alcohols.

» Cooling Hazard: As the solution cools, the amide will precipitate.

o Risk:[3][4] This can clog the neck of narrow waste containers (carboys).

e Action:

o Disposal must happen while the solution is warm (if safe) or after re-dissolving.

o Alternatively, allow the solid to precipitate fully in a beaker, filter the solid (treat as Protocol
A), and dispose of the filtrate separately.

e Segregation:

o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste stream.
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o If dissolved in Ethanol/Toluene: Dispose in Non-Halogenated/Flammable Waste stream.

Protocol C: Aqueous Rinsate

Context: Cleaning glassware. The compound is H412 (Harmful to aquatic life).[5]

» Prohibition: Do not pour rinsate down the sink. The compound will coat pipes and eventually
release into waterways.

» Collection: Collect the first 3 rinses (which contain 95% of the residue) into a "Wash Water"
container.

e Treatment:
o Allow the container to stand; the amide will likely float or settle.

o The supernatant can be decanted if tested clear, but the safest route is to send the entire
agueous mixture for off-site wastewater treatment.

Part 5: Regulatory Compliance & Waste Codes
United States (RCRA)

o Status: Not a listed hazardous waste (40 CFR 261).

o Characteristic Check: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity
(D003), or Toxicity (D004) in its pure form.

¢ Recommendation: Manage as "Non-RCRA Regulated Chemical Waste."

European Union (EWC/LoW)

Select the code based on the source of the waste:
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Waste Source Recommended EWC Code  Description

Laboratory chemicals,
Lab R . 16 05 06* consisting of or containing
ab Reagen
hazardous substances (if

H412/H317 applies).

Discarded chemicals other
Lab Reagent 16 0509 than those mentioned in 16 05
06, 07 or 08 (Non-hazardous).

Waste plastic additives (from
MFSU of plastics).

Plastic Additive 07 02 13

Asterisk denotes hazardous entry.[6] Due to Aquatic Chronic 3 classification, 16 05 06 is the
conservative and preferred choice for EHS compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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